Cas no 1016829-93-8 (1-[4-(piperidine-4-carbonyl)piperazin-1-yl]ethan-1-one)

• Product Name: 1-[4-(piperidine-4-carbonyl)piperazin-1-yl]ethan-1-one
• CAS No: 1016829-93-8
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 1096407
• PubChem ID: 24696731
• Update Time: 2025-04-20

1-[4-(piperidine-4-carbonyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-piperidinylcarbonyl)-1-piperazinyl]-Ethanone
• 1-[4-(piperidine-4-carbonyl)piperazin-1-yl]ethan-1-one
• CHEMBL4540335
• 1-[4-(piperidine-4-carbonyl)piperazin-1-yl]ethanone
• 1016829-93-8
• 1-(4-(Piperidine-4-carbonyl)piperazin-1-yl)ethanone
• 1-acetyl-4-(piperidin-4-ylcarbonyl)piperazine
• EN300-245733
• AKOS000177317
• 1-[4-(Piperidine-4-carbonyl)-piperazin-1-yl]-ethanone
• F1908-1763

• MDL： MFCD08457247
• Inchi： 1S/C12H21N3O2/c1-10(16)14-6-8-15(9-7-14)12(17)11-2-4-13-5-3-11/h11,13H,2-9H2,1H3
• InChI Key： LFERENZJUPPSCL-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)N1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 52.6Ų